1,4-Bis(difluoromethyl)benzene

• IUPAC Name: 1,4-bis(difluoromethyl)benzene
• InChI: InChI=1S/C8H6F4/c9-7(10)5-1-2-6(4-3-5)8(11)12/h1-4,7-8H
• InChI Key: VWKMZVCSRVFUGW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(F)F)C(F)F
• Molecular Formula: C8H6F4
• DSSTOX Substance ID: DTXSID40370092
• Molecular Weight: 178.13 g/mol
• CAS No.: 369-54-0

Description

1,4-Bis(difluoromethyl)benzene is a useful research compound. Its molecular formula is C8H6F4 and its molecular weight is 178.13 g/mol. The purity is usually 95%.
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Scientific Research Applications

Microwave-Assisted Synthesis

1,4-Bis(difluoromethyl)benzene has been synthesized using a microwave-assisted protocol, enhancing the yield and reducing reaction time significantly compared to traditional heating methods. This advancement suggests a more efficient approach for the production of this compound, often used in various scientific and industrial applications (Pan et al., 2017).

Optical Properties and Crystal Structures

The compound has been involved in studies of selectively fluorinated and non-fluorinated rigid rods, contributing to understanding the optical properties and crystal structures of such materials. Research in this area has potential implications for the development of advanced materials in fields like electronics and photonics (Fasina et al., 2004).

Fluorine-Containing Polyethers

This compound has been utilized in the synthesis of new fluorine-containing polyethers. These materials exhibit notable hydrophobicity, low dielectric properties, and thermal stability, making them suitable for various industrial applications, especially in the field of advanced coatings and insulating materials (Fitch et al., 2003).

Safety and Hazards

1,4-Bis(difluoromethyl)benzene is considered hazardous by the 2012 OSHA Hazard Communication Standard. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area. Contact with skin, eyes, or clothing should be avoided.

Future Directions

1,4-Bis(difluoromethyl)benzene has been used as a new acceptor with hydrogen bonding sites together with phenoxazine, phenothiazine, or 9,9-dimethyl-9-10-dihydroacridine as donor moieties for the design and synthesis of compounds with symmetrical donor–acceptor–donor architectures as emitters exhibiting thermally activated delayed fluorescence. This suggests potential future directions in the field of organic light-emitting diodes (OLEDs).

Mechanism of Action

Target of Action

1,4-Bis(difluoromethyl)benzene is primarily used as an intermediate in the synthesis of various chemical compounds . It plays a crucial role in the formation of polymers known as “parylenes”, which are extensively applied in electronics and semiconductor industries .

Mode of Action

The compound interacts with its targets through a process known as fluorination . In this process, the difluoromethyl groups modify the structure of the target molecule, leading to changes in its biological activity or pharmacokinetics .

Biochemical Pathways

The primary biochemical pathway affected by this compound is the synthesis of parylenes . The compound is used as an intermediate in the formation of these polymers, which are known for their thermal stability and reduced dielectric constant and moisture absorption .

Result of Action

The primary result of the action of this compound is the production of parylenes . These polymers have a wide range of applications in the electronics and semiconductor industries due to their enhanced thermal stability and reduced dielectric constant and moisture absorption .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, the yield and reaction time of the synthesis process can be significantly improved under microwave-assisted conditions . Additionally, the compound’s action, efficacy, and stability can also be affected by the presence of other chemical agents in the reaction environment .

Biochemical Analysis

Biochemical Properties

1,4-Bis(difluoromethyl)benzene plays a significant role in biochemical reactions due to its unique structure and reactivity. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been observed to interact with phase transfer catalysts, enhancing the efficiency of certain reactions . The nature of these interactions often involves the formation of organophilic compounds that diffuse freely in the organic phase, facilitating various biochemical processes .

Cellular Effects

The effects of this compound on different cell types and cellular processes are profound. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. Studies have shown that this compound can alter the thermal stability and dielectric constant of polymers, which in turn affects cellular functions . These changes can lead to modifications in cell signaling pathways and gene expression, impacting overall cellular metabolism.

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. It binds to specific biomolecules, leading to enzyme inhibition or activation. For example, the compound has been shown to interact with phase transfer catalysts, enhancing the efficiency of certain reactions . Additionally, it can cause changes in gene expression by altering the thermal stability and dielectric constant of polymers .

Temporal Effects in Laboratory Settings

The effects of this compound change over time in laboratory settings. The compound’s stability and degradation are crucial factors that influence its long-term effects on cellular function. Studies have demonstrated that this compound remains stable under specific conditions, but its effects can vary depending on the duration of exposure and environmental factors . Long-term studies have shown that the compound can have lasting impacts on cellular function, particularly in in vitro and in vivo settings .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, such as enhancing the efficiency of biochemical reactions. At higher doses, it can cause toxic or adverse effects. Studies have shown that there are threshold effects, where the compound’s impact changes significantly beyond a certain dosage . High doses of this compound can lead to toxicity and adverse effects on animal health .

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with specific enzymes and cofactors, influencing metabolic flux and metabolite levels. The compound’s unique structure allows it to participate in reactions that alter the thermal stability and dielectric constant of polymers, affecting overall metabolic processes . These interactions can lead to changes in metabolite levels and metabolic flux, impacting cellular function.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are critical for its biochemical effects. The compound interacts with transporters and binding proteins that facilitate its movement within the cell . These interactions influence the localization and accumulation of this compound, affecting its overall activity and function .

Subcellular Localization

This compound’s subcellular localization plays a significant role in its activity and function. The compound is directed to specific compartments or organelles within the cell through targeting signals and post-translational modifications . These processes ensure that this compound reaches its intended site of action, where it can exert its biochemical effects effectively .

Customer Q & A

Q1: What is a simple and efficient method to synthesize 1,4-bis(chlorodifluoromethyl)benzene from 1,4-bis(difluoromethyl)benzene?

A1: [] A straightforward method for synthesizing 1,4-bis(chlorodifluoromethyl)benzene involves reacting this compound with chlorine gas (Cl2) under specific conditions. The reaction is carried out at a temperature between 50-90°C and a pressure greater than 1 atmosphere. This method can be implemented in both batch and continuous processes, offering high efficiency for large-scale production of 1,4-bis(chlorodifluoromethyl)benzene. []